2-[(1-Phenylethyl)(trimethylsilyl)amino]pentanenitrile

• CAS No.: 62281-28-1
• Molecular Formula: C16H26N2Si
• Molecular Weight: 274.48 g/mol
• IUPAC Name: 2-[1-phenylethyl(trimethylsilyl)amino]pentanenitrile
• InChI: InChI=1S/C16H26N2Si/c1-6-10-16(13-17)18(19(3,4)5)14(2)15-11-8-7-9-12-15/h7-9,11-12,14,16H,6,10H2,1-5H3
• InChI Key: FQKPRDGHERIQQC-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C#N)N(C(C)C1=CC=CC=C1)[Si](C)(C)C

Description

2-[(1-Phenylethyl)(trimethylsilyl)amino]pentanenitrile is an organic compound with a complex structure that includes a phenylethyl group, a trimethylsilyl group, and a pentanenitrile moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(1-Phenylethyl)(trimethylsilyl)amino]pentanenitrile typically involves the reaction of a phenylethylamine derivative with a trimethylsilyl reagent and a nitrile compound. The reaction conditions often require the use of a base to facilitate the formation of the desired product. For example, a common synthetic route may involve the reaction of 1-phenylethylamine with trimethylsilyl chloride in the presence of a base such as triethylamine, followed by the addition of pentanenitrile .

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process. Additionally, purification steps such as distillation or chromatography may be employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-[(1-Phenylethyl)(trimethylsilyl)amino]pentanenitrile can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the nitrile group to an amine.

Substitution: The trimethylsilyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or hydrogen gas in the presence of a catalyst can facilitate reduction.

Substitution: Substitution reactions may involve reagents like halogens or organometallic compounds.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, reduction may produce amines, and substitution can result in various substituted derivatives.

Scientific Research Applications

2-[(1-Phenylethyl)(trimethylsilyl)amino]pentanenitrile has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(1-Phenylethyl)(trimethylsilyl)amino]pentanenitrile involves its interaction with specific molecular targets and pathways. The phenylethyl group can interact with receptors or enzymes, while the trimethylsilyl group may enhance the compound’s stability and bioavailability. The nitrile group can participate in various biochemical reactions, contributing to the compound’s overall activity .